N-(4-ethoxy-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)cyclopropanecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(4-ethoxy-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)cyclopropanecarboxamide, also known as EPC or EPC-K1, is a synthetic compound that has gained attention in scientific research due to its potential as a therapeutic agent. EPC belongs to the family of cyclopropane-containing compounds, which have been found to exhibit a wide range of biological activities.
Scientific Research Applications
Synthesis and Chemical Reactivity
Benzothiazole derivatives have been synthesized through various chemical reactions, demonstrating their versatility in chemical synthesis. For instance, the synthesis of benzothiazole derivatives, including N-(benzo[d]thiazol-2-yl)cyclohexanecarboxamides and N-(benzo[d]thiazol-2-yl)cyclohexanecarbothioamides, showcased significant cytotoxicity against cancer cell lines and moderate antimicrobial activities (Nam et al., 2010). Another study on the reactivity of benzothiazolium N-phenacylide with methylenecyclopropenes provided insights into novel reaction pathways leading to complex benzothiazole derivatives (TsugeOtohiko et al., 1981).
Biological Activities
Benzothiazole compounds have been evaluated for various biological activities, including antimicrobial, cytotoxic, and anti-inflammatory properties. For instance, the synthesis and biological evaluation of a series of (benzo[d]thiazol-2-yl)cyclohexanecarboxamides and (benzo[d]thiazol-2-yl)cyclohexanecarbothioamides highlighted their potential in treating cancer and microbial infections (Nam et al., 2010). Additionally, certain benzothiazole derivatives were found to exhibit potent antitumor activity, providing a basis for the development of new cancer therapeutics (Yoshida et al., 2005).
Material Science Applications
Benzothiazole derivatives have also found applications in material science, such as in the development of fluorescent compounds and corrosion inhibitors. For example, Co(II) complexes of certain benzothiazole derivatives demonstrated fluorescence properties and potential anticancer activity (Vellaiswamy et al., 2017). Moreover, experimental and theoretical studies on benzothiazole derivatives as corrosion inhibitors for carbon steel highlighted their efficacy in protecting metals against corrosion, which is crucial for industrial applications (Hu et al., 2016).
properties
IUPAC Name |
N-(4-ethoxy-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)cyclopropanecarboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16N2O2S/c1-3-10-18-14-12(20-4-2)6-5-7-13(14)21-16(18)17-15(19)11-8-9-11/h1,5-7,11H,4,8-10H2,2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
STUHSNPNTLYADK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C2C(=CC=C1)SC(=NC(=O)C3CC3)N2CC#C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
300.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-ethoxy-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)cyclopropanecarboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.